Cas no 2091705-41-6 (2,2-difluoro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid
• CAS No: 2091705-41-6
• MF: C₅H₃F₅O₂
• MW: 190.068139314651
• CID: 5721765
• PubChem ID: 121207607
• Update Time: 2025-05-26

2,2-difluoro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid
• F2147-4017
• 2091705-41-6
• AKOS026716816
• starbld0015430
• Cyclopropanecarboxylic acid, 2,2-difluoro-3-(trifluoromethyl)-

• Inchi： 1S/C5H3F5O2/c6-4(7)1(3(11)12)2(4)5(8,9)10/h1-2H,(H,11,12)
• InChI Key： FVPDZSRCKUZFLZ-UHFFFAOYSA-N
• SMILES： FC1(C(C(=O)O)C1C(F)(F)F)F

Computed Properties

• Exact Mass: 190.00532014g/mol
• Monoisotopic Mass: 190.00532014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 157.6±40.0 °C at 760 mmHg
• Flash Point: 49.1±27.3 °C
• Vapor Pressure: 1.4±0.6 mmHg at 25°C
• pka: 2.39±0.33(Predicted)

2,2-difluoro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,2-difluoro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid

Introduction to 2,2-difluoro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid (CAS No. 2091705-41-6)

2,2-difluoro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2091705-41-6, is a fluorinated cyclopropanecarboxylic acid derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, characterized by the presence of two fluorine atoms at the 2-position and a trifluoromethyl group at the 3-position of the cyclopropane ring, endow it with distinct chemical and biological properties that make it a promising candidate for various applications.

The compound belongs to a class of molecules known for their potential in drug discovery, particularly in the development of novel therapeutic agents. The cyclopropane ring is a well-known pharmacophore in medicinal chemistry due to its ability to introduce conformational constraints into molecules, which can enhance binding affinity and selectivity. Additionally, the fluorine atoms and trifluoromethyl group are frequently incorporated into drug candidates because they can modulate metabolic stability, lipophilicity, and binding interactions with biological targets.

In recent years, there has been a growing interest in fluorinated compounds for their ability to improve pharmacokinetic properties and biological activity. The use of fluorine atoms can lead to increased metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450. Furthermore, the trifluoromethyl group can enhance binding affinity by increasing lipophilicity and hydrophobic interactions with biological targets. These properties make 2,2-difluoro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid a valuable building block for the synthesis of novel drug candidates.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. The rigid structure of the cyclopropane ring can mimic natural products or bioactive molecules, allowing for precise targeting of biological pathways. Recent studies have demonstrated that fluorinated cyclopropanecarboxylic acids can exhibit potent activity against various viruses and cancer cell lines. For instance, derivatives of this compound have shown promise in inhibiting viral proteases and disrupting cancer cell proliferation.

The synthesis of 2,2-difluoro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid presents unique challenges due to the presence of multiple fluorine-containing functional groups. However, advances in synthetic methodologies have made it possible to access such compounds with high yield and purity. One common approach involves the use of fluorinating agents such as Selectfluor® or DAST (diethylaminosulfur trifluoride) to introduce fluorine atoms into the cyclopropane ring. Additionally, palladium-catalyzed cross-coupling reactions can be employed to functionalize the ring with various substituents.

The pharmacological evaluation of 2,2-difluoro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid has revealed several interesting properties. In vitro studies have shown that this compound can inhibit the activity of certain enzymes involved in viral replication and cancer cell growth. For example, it has been reported to block the proteolytic activity of viral proteases by binding to their active sites. Similarly, it has demonstrated ability to disrupt microtubule formation in cancer cells, leading to apoptosis.

Another area where this compound shows promise is in the development of agrochemicals. Fluorinated compounds are known for their enhanced stability against environmental degradation, making them ideal candidates for use in pesticides and herbicides. The structural features of 2,2-difluoro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid make it a suitable candidate for designing novel agrochemicals that are both effective and environmentally friendly.

The safety profile of 2,2-difluoro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid is an important consideration in its development as a pharmaceutical or agrochemical agent. Preliminary toxicology studies have indicated that this compound is well-tolerated at moderate doses but may exhibit some toxicity at higher concentrations. Further studies are needed to fully characterize its safety profile and determine appropriate dosing regimens.

Future research directions for 2,2-difluoro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid include exploring its potential as a prodrug or scaffold for further derivatization. Prodrug strategies involve converting a less active precursor into an active drug within vivo, which can improve bioavailability and reduce toxicity. Additionally, modifications to the structure of this compound could lead to new derivatives with enhanced potency or selectivity for specific biological targets.

The industrial production of 2,2-difluoro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid is another area of interest. Scalable synthetic routes need to be developed to ensure cost-effective and sustainable production methods. This may involve optimizing reaction conditions, using greener solvents, or developing novel catalytic systems.

In conclusion, 2,2-difluoro-3-(trifluoromethyl)cyclopropane-1-carboxylic acid (CAS No. 2091705-41-6) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an attractive candidate for drug discovery efforts aimed at developing novel antiviral and anticancer agents. Further research is needed to fully explore its applications and optimize its synthesis for industrial use.